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Compound of Interest

Compound Name:
L-Methionyl-N~5~-

(diaminomethylidene)-L-ornithine

Cat. No.: B1344372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

methionine-containing peptide, Amyloid-beta (Aβ) 1-42. Aβ(1-42) is a key peptide implicated in

the pathogenesis of Alzheimer's disease, and a thorough understanding of its biophysical

properties is crucial for the development of novel therapeutics.[1] This document summarizes

key quantitative spectroscopic data, details relevant experimental protocols, and visualizes the

peptide's role in significant biological signaling pathways.

Data Presentation: Spectroscopic Characterization
of Aβ(1-42)
The following tables summarize the key spectroscopic data for Aβ(1-42) derived from Mass

Spectrometry, Circular Dichroism, and Nuclear Magnetic Resonance studies.

Table 1: Mass Spectrometry Data for Synthetic Human
Aβ(1-42)
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Parameter Value Reference

Theoretical Molecular Weight ~4514 Da [2]

Observed Molecular Weight

(ESI-MS)
4514 Da [2]

Common Charge States

Observed (ESI-MS)

[M+4H]4+, [M+5H]5+,

[M+6H]6+
[2]

MALDI-TOF-MS Observed

Peaks

Doubly protonated species at

high concentrations
[3]

Table 2: Circular Dichroism (CD) Data for Aβ(1-42)
Conformational States

Conformation
Key Spectral
Feature

Wavelength (nm) Reference

Monomeric (Random

Coil)

Single large negative

peak
~198-205 nm [2][4]

Oligomeric (β-sheet) Major negative peak ~216-218 nm [4][5]

Fibrillar (β-sheet) Strong negative band ~218 nm [2]

Table 3: Representative ¹H and ¹³C NMR Chemical Shifts
for Monomeric Aβ(1-42) in Solution
Note: Chemical shifts are highly dependent on experimental conditions (pH, temperature,

solvent). The data below represents typical values for monomeric Aβ(1-42) in an aqueous

buffer at neutral pH, indicating a largely random coil structure. For complete, residue-specific

assignments, refer to the cited literature.
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Residue Atom
¹H Chemical
Shift (ppm)

¹³C Chemical
Shift (ppm)

Reference

Met35 Hα ~4.5 Cα: ~55 [6][7]

Met35 Hβ ~2.2, ~2.1 Cβ: ~33 [6][7]

Met35 Hγ ~2.6 Cγ: ~31 [6][7]

Met35 Hε (methyl) ~2.1 Cε: ~16 [6][7]

Val36 Hα ~4.1 Cα: ~62 [7]

Gly37 Hα ~3.9, ~4.0 Cα: ~45 [7]

Gly38 Hα ~3.9, ~4.0 Cα: ~45 [7]

Val39 Hα ~4.1 Cα: ~62 [7]

Val40 Hα ~4.1 Cα: ~62 [7]

Ile41 Hα ~4.2 Cα: ~61 [7]

Ala42 Hα ~4.3 Cα: ~52 [7]

Experimental Protocols
Detailed methodologies for the synthesis and spectroscopic analysis of Aβ(1-42) are crucial for

reproducible research.

Peptide Synthesis and Purification
Solid-Phase Peptide Synthesis (SPPS): Human Aβ(1-42) is typically synthesized using Fmoc

(fluoren-9-ylmethoxy carbonyl) chemistry on a continuous flow semi-automatic peptide

synthesizer.[8]

Resin and Amino Acid Coupling: The synthesis is initiated on a suitable resin (e.g., Tentagel

RAM resin). Protected amino acids are sequentially coupled using activation chemistry such

as DIC (N,N'-diisopropylcarbodiimide) and HOBt (Hydroxybenzotriazole).[9]

Cleavage: The peptide is cleaved from the resin using a cleavage cocktail, commonly a

mixture of trifluoroacetic acid (TFA), water, and a scavenger like triisopropylsilane (TIS) (e.g.,
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95:2.5:2.5 v/v/v).[10]

Purification: The crude peptide is purified by reverse-phase high-performance liquid

chromatography (RP-HPLC) using a C4 or C18 column with a water/acetonitrile gradient

containing a small percentage of TFA.[11][12] The purity of the fractions is assessed by

analytical HPLC and mass spectrometry.[11]

Preparation of Aβ(1-42) Aggregation States: To study the different conformational states, a

monomerization step is essential to erase any pre-existing aggregates.

Monomerization: The purified, lyophilized peptide is first dissolved in a strong solvent like

hexafluoroisopropanol (HFIP) to break down aggregates. The HFIP is then removed by

evaporation, and the peptide film is dissolved in a solvent like DMSO to create a stock

solution.[13]

Oligomer and Fibril Formation:

Oligomers: The DMSO stock is diluted into a buffer such as phosphate-buffered saline

(PBS) and incubated at 4°C for 24 hours.[12]

Fibrils: The DMSO stock is diluted into 10 mM HCl and incubated at 37°C for 24 hours.[12]

Mass Spectrometry (MS) Analysis
Electrospray Ionization (ESI-MS): ESI-MS is used to confirm the molecular weight of the

purified peptide.

Sample Preparation: The purified peptide is dissolved in an appropriate solvent, typically a

mixture of water, acetonitrile, and formic acid.

Analysis: The sample is infused into the mass spectrometer, and the resulting spectrum

shows multiple charged ions. Deconvolution of this spectrum yields the molecular mass of

the peptide.[2]

Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS: MALDI-TOF MS

is also used for molecular weight confirmation and can be particularly useful for analyzing

complex mixtures.
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Sample Preparation: The peptide solution is mixed with a matrix solution (e.g., sinapinic acid)

and spotted onto a MALDI plate.

Analysis: The sample is irradiated with a laser, and the time of flight of the desorbed ions is

measured to determine their mass-to-charge ratio.[3]

Circular Dichroism (CD) Spectroscopy
CD spectroscopy is employed to determine the secondary structure of the peptide in its

different conformational states.

Sample Preparation: Aβ(1-42) samples (monomers, oligomers, or fibrils) are prepared at a

concentration of approximately 50 µM in a suitable buffer (e.g., 10 mM phosphate buffer).[14]

Data Acquisition: Spectra are recorded on a CD spectrometer, typically from 190 to 260 nm,

using a quartz cuvette with a short path length (e.g., 0.1 cm).[14] Multiple scans are

averaged to improve the signal-to-noise ratio, and a buffer blank is subtracted from the

sample spectra.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides atomic-level structural information on the peptide.

Sample Preparation: For monomeric Aβ(1-42), uniformly ¹⁵N- and ¹³C-labeled peptide is

dissolved to a concentration of around 150 µM in a buffered aqueous solution (e.g., 20 mM

sodium phosphate, pH 7.0) at 4°C to minimize aggregation.[7]

Data Acquisition: A series of 1D and 2D NMR experiments (e.g., ¹H-¹⁵N HSQC, COSY,

TOCSY, NOESY) are performed on a high-field NMR spectrometer. These experiments allow

for the assignment of chemical shifts to specific atoms in the peptide sequence and provide

information about through-bond and through-space connectivities.[6][7]

Signaling Pathways and Experimental Workflows
Aβ(1-42) is known to interact with and disrupt several key neuronal signaling pathways. The

following diagrams illustrate some of these interactions.
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Caption: Experimental workflow for Aβ(1-42) analysis.
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Caption: The amyloidogenic pathway of Aβ(1-42) production.
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PI3K-Akt Signaling Pathway Inhibition by Aβ(1-42)

Insulin / IGF-1

Insulin/IGF-1 Receptor

PI3K

PDK1

Akt

Phosphorylation

Neuronal Survival
& Glucose Metabolism

Activation

Aβ(1-42) Oligomers

Click to download full resolution via product page

Caption: Aβ(1-42) inhibition of the PI3K-Akt signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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